Cas no 7502-08-1 ( )

• Product name: &nbsp
• CAS No: 7502-08-1
• MF: C₂₂H₁₈O₂
• MW: 314.37712
• CID: 981032
• PubChem ID: 345739

  Chemical and Physical Properties

Names and Identifiers

• DTXSID80323284
• 3,4,5-triphenyloxolan-2-one
• NSC-403495
• 7502-08-1
• NSC403495
•  

• Inchi： InChI=1S/C22H18O2/c23-22-20(17-12-6-2-7-13-17)19(16-10-4-1-5-11-16)21(24-22)18-14-8-3-9-15-18/h1-15,19-21H
• InChI Key： MVTIUBAHVVKYAE-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2C(C(=O)OC2C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 314.13074
• Monoisotopic Mass: 314.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 4.8

Experimental Properties

• Density: 1.169
• Boiling Point: 486.5°C at 760 mmHg
• Flash Point: 206°C
• Refractive Index: 1.612
• PSA: 26.3